4-(benzyloxy)-3-hydroxy-5-methoxybenzaldehyde
Overview
Description
4-(Benzyloxy)-3-hydroxy-5-methoxybenzaldehyde is an organic compound with a complex structure that includes a benzaldehyde core substituted with benzyloxy, hydroxy, and methoxy groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(benzyloxy)-3-hydroxy-5-methoxybenzaldehyde typically involves multiple steps, starting from simpler aromatic compounds. One common method involves the protection of hydroxyl groups using benzyloxy groups, followed by selective functionalization of the aromatic ring. The reaction conditions often include the use of catalysts and specific reagents to achieve the desired substitutions and functional group transformations .
Industrial Production Methods
Industrial production methods for this compound may involve optimized synthetic routes that ensure high yield and purity. These methods often utilize large-scale reactors and continuous flow processes to maintain consistent reaction conditions and efficient production .
Chemical Reactions Analysis
Types of Reactions
4-(Benzyloxy)-3-hydroxy-5-methoxybenzaldehyde undergoes various types of chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to form carboxylic acids.
Reduction: The aldehyde group can be reduced to form alcohols.
Substitution: The aromatic ring can undergo electrophilic and nucleophilic substitution reactions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various electrophiles and nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and pH to ensure selective and efficient transformations .
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the aldehyde group yields carboxylic acids, while reduction yields alcohols. Substitution reactions can introduce various functional groups onto the aromatic ring, leading to a wide range of derivatives .
Scientific Research Applications
4-(Benzyloxy)-3-hydroxy-5-methoxybenzaldehyde has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: It is studied for its potential biological activities, including antimicrobial and antioxidant properties.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.
Mechanism of Action
The mechanism of action of 4-(benzyloxy)-3-hydroxy-5-methoxybenzaldehyde involves its interaction with specific molecular targets and pathways. For example, its antioxidant activity may be attributed to its ability to scavenge free radicals and inhibit oxidative stress. The exact molecular targets and pathways involved in its biological activities are still under investigation .
Comparison with Similar Compounds
Similar Compounds
- 4-(Benzyloxy)-2-hydroxybenzaldehyde
- 4-(Benzyloxy)benzyl chloride
- 4-(Benzyloxy)phenol
Uniqueness
4-(Benzyloxy)-3-hydroxy-5-methoxybenzaldehyde is unique due to the specific arrangement of its functional groups, which confer distinct chemical properties and reactivity. This uniqueness makes it a valuable compound for various research applications and distinguishes it from other similar compounds .
Properties
CAS No. |
1529796-54-0 |
|---|---|
Molecular Formula |
C15H14O4 |
Molecular Weight |
258.3 |
Purity |
95 |
Origin of Product |
United States |
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